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Compound Name: Cytostatin

Cat. No.: B1241714 Get Quote

Technical Support Center: Cystatin Sample
Storage
This technical support center provides guidance on the best practices for the long-term storage

of Cystatin samples to ensure sample integrity and reliable experimental outcomes.
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Issue Potential Cause Recommended Solution

Decreased Cystatin C

concentration in frozen

samples

Repeated freeze-thaw cycles

Aliquot samples into smaller

volumes after the initial

collection to avoid multiple

freeze-thaw cycles. Studies

have shown that while Cystatin

C is generally stable to freeze-

thaw, repeated cycles should

be avoided.[1][2][3]

Improper long-term storage

temperature

For long-term storage, it is

recommended to keep

samples at -70°C or -80°C.[4]

[5] Storage at -20°C is suitable

for shorter durations, typically

up to 3 months.

Inconsistent results between

samples

Delayed processing of whole

blood

Serum or plasma should be

separated from whole blood

within 2 hours of collection.

However, studies have shown

that Cystatin C in whole blood

remains stable for up to 48

hours at room temperature

before separation.

Hemolysis or lipemia in

samples

Grossly hemolyzed or lipemic

samples should be avoided as

they can interfere with the

assay.

Sample contamination
Microbial growth during

refrigerated storage

If storing samples at 2-8°C for

several days, consider adding

preservatives like sodium

azide to prevent microbial

contamination.
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Frequently Asked Questions (FAQs)
Q1: What are the optimal temperatures for long-term storage of Cystatin samples?

For long-term storage, samples should ideally be stored at -70°C or -80°C, where they can be

stable for at least 5 years. For shorter periods, -20°C is acceptable for up to 3-6 months.

Q2: How many freeze-thaw cycles can Cystatin samples tolerate?

It is best practice to avoid repeated freeze-thaw cycles. While some studies indicate that

Cystatin C is relatively stable after a single freeze-thaw cycle, it is recommended to aliquot

samples into single-use vials after collection to minimize degradation.

Q3: What types of samples can be used for Cystatin C measurement?

Cystatin C can be measured in serum, plasma (using EDTA, heparin, or citrate as

anticoagulants), urine, and cerebrospinal fluid (CSF).

Q4: How long are Cystatin samples stable at refrigerated and room temperatures?

Cystatin C in serum and plasma is stable for up to 12-14 days at 2-8°C and for up to 14 days at

room temperature (8-25°C). One study showed stability in whole blood for up to 48 hours at

room temperature before separation.

Q5: Are there any specific collection tubes that should be used?

Serum can be collected in standard red-top tubes or serum separator tubes (SST). For plasma,

appropriate tubes containing anticoagulants like EDTA, heparin, or citrate should be used.

Quantitative Data Summary
The following table summarizes the stability of Cystatin C in various sample types under

different storage conditions.
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Sample Type Storage Temperature Duration of Stability

Serum/Plasma Room Temperature (15-25°C) Up to 14 days

Serum/Plasma Refrigerated (2-8°C) Up to 21 days

Serum/Plasma Frozen (-20°C) Up to 6 months

Serum/Plasma Frozen (-70°C or -80°C) At least 5 years

Whole Blood Room Temperature
Up to 48 hours before

separation

Urine Refrigerated (4°C) Up to 14 days

Urine Frozen (-20°C / -70°C) Up to 3 months

Experimental Protocols
Protocol for Assessing Cystatin C Stability
This protocol outlines a general procedure to evaluate the stability of Cystatin C in serum or

plasma samples under different storage conditions.

1. Sample Collection and Processing:

Collect whole blood from subjects into appropriate tubes (e.g., red-top tubes for serum,

EDTA tubes for plasma).

Within 2 hours of collection, centrifuge the samples to separate the serum or plasma from

the blood cells.

Pool the serum or plasma from multiple subjects to create a homogenous sample pool to

minimize individual variability.

2. Aliquoting and Baseline Measurement:

Aliquot the pooled sample into multiple small-volume cryovials to avoid freeze-thaw cycles

for each time point.
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Immediately after processing and aliquoting, measure the baseline Cystatin C concentration

in a subset of the aliquots using a validated immunoassay (e.g., ELISA, turbidimetric, or

nephelometric assay).

3. Storage Conditions:

Store the aliquots at the desired temperatures to be tested (e.g., room temperature, 2-8°C,

-20°C, and -80°C).

For freeze-thaw cycle analysis, subject a set of aliquots to repeated cycles of freezing at

-20°C or -80°C and thawing at room temperature.

4. Time-Point Analysis:

At predetermined time points (e.g., 24 hours, 7 days, 1 month, 3 months, etc.), retrieve the

appropriate number of aliquots from each storage condition.

Allow the frozen samples to thaw completely at room temperature and mix gently before

analysis.

Measure the Cystatin C concentration in the thawed samples using the same immunoassay

as for the baseline measurement.

5. Data Analysis:

Compare the Cystatin C concentrations at each time point and storage condition to the

baseline measurement.

Calculate the percentage change from the baseline to determine the stability of Cystatin C

under each condition.
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Caption: Decision workflow for proper Cystatin sample storage.
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Caption: Troubleshooting logic for inaccurate Cystatin C results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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